![molecular formula C7H11NO2 B2693746 (S)-5-Aza-spiro[2.4]heptane-7-carboxylic acid CAS No. 1427203-49-3](/img/structure/B2693746.png)
(S)-5-Aza-spiro[2.4]heptane-7-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(S)-5-Aza-spiro[2.4]heptane-7-carboxylic acid” is a chemical compound with the CAS Number: 2138525-93-4 . It has a molecular weight of 363.41 . The IUPAC name for this compound is 5-(((9H-fluoren-9-yl)methoxy)carbonyl)-5-azaspiro[2.4]heptane-7-carboxylic acid .
Synthesis Analysis
The synthesis of “this compound” involves a method for synthesizing (7S)-5-azaspiro[2.4]heptane-7-yl tert-butyl carbamate . The raw materials used in the synthesis are easy to obtain, and the process is simple .Scientific Research Applications
Synthesis and Drug Design
Synthesis of 2-Azaspiro[3.3]heptane-derived Amino Acids
The creation of 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid demonstrates the utility of spirocyclic scaffolds in synthesizing sterically constrained amino acids. These compounds are valuable for chemistry, biochemistry, and drug design, indicating the versatility of spiro compounds in creating novel amino acid derivatives (Radchenko, Grygorenko, & Komarov, 2010).
Stereoselective Construction of 5-Aza-Spiro[2,4]Heptane Motif
The catalytic asymmetric 1,3-dipolar cycloaddition process developed for synthesizing 5-aza-spiro[2,4]heptanes showcases an efficient method for constructing a valuable structural motif for drug discovery. This method highlights the importance of spirocyclic compounds in facilitating the discovery and development of new drugs (Tang‐Lin Liu et al., 2011).
Medicinal Chemistry
Conformationally Restricted Glutamic Acid Analogues
The synthesis of various stereoisomers of 1-aminospiro[3.3]heptane-1,6-dicarboxylic acid, an analogue of glutamic acid, showcases the application of spiro compounds in mimicking biologically significant molecules in restricted conformations. These compounds are potential tools for mechanistic studies or the search for biologically active compounds, indicating their relevance in understanding and modulating biochemical pathways (Chernykh et al., 2014).
Anticonvulsant Evaluation of Spiro[4.5] and Spiro[4.6] Carboxylic Acids
The synthesis and evaluation of spiro[4.5] and spiro[4.6] carboxylic acids for anticonvulsant activity demonstrate the potential of spirocyclic compounds in the development of novel therapeutic agents. The study provides insights into the role of carboxylic acid groups in modulating biological activity and the potential for these compounds to resist metabolic alteration, thus maintaining their therapeutic efficacy (Scott et al., 1985).
properties
IUPAC Name |
(7S)-5-azaspiro[2.4]heptane-7-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2/c9-6(10)5-3-8-4-7(5)1-2-7/h5,8H,1-4H2,(H,9,10)/t5-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWXWMEGIVQLEOG-YFKPBYRVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CNCC2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC12CNC[C@H]2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.